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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570 Get Quote

N-Methylbutylamine is a secondary aliphatic amine that appears as a clear, colorless liquid

with an ammonia-like odor[1][2]. It is miscible in water and is classified as a flammable and

corrosive liquid[3][4][5].

Table 1: General and Physical Properties of N-
Methylbutylamine
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Property Value Source(s)

Molecular Formula C5H13N [1][6]

Molecular Weight 87.16 g/mol [6]

Appearance Clear, colorless liquid [1][2]

Odor Ammonia-like, cheesy, fishy [6]

Density 0.736 g/cm³ at 25°C [7]

0.74 g/cm³ at 20°C [8]

0.7637 g/cm³ at 15°C [1]

Melting Point -75 °C [1][6][7]

Boiling Point 90.5-91.5 °C [7]

91 °C [1]

90-92 °C at 1013 hPa [8]

Solubility in Water Miscible [1][3]

logP (Octanol/Water Partition

Coefficient)
1.33 [1]

Table 2: Thermodynamic Properties of N-
Methylbutylamine
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Property Value Source(s)

Vapor Pressure 50.5 mmHg [1]

53.7 mmHg at 25°C [7]

64.0704 hPa at 20°C (est.) [6]

83.0709 hPa at 25°C (est.) [6]

Enthalpy of Vaporization

(ΔH_vap)

Data available as a function of

temperature (198.19 K to 547

K)

[3]

Heat Capacity at Constant

Pressure (Cp)

Data available for ideal gas as

a function of temperature (200

K to 1000 K)

[3]

Flash Point 35 °F (1.7 °C) [7]

13 °C (open cup) [4][5]

-1 °C (closed cup) [9]

-4 °C [8]

pKa (conjugate acid) 10.9 at 25°C [1][7]

Vapor Density 3.0 (Air = 1) [1]

Experimental Protocols for Determination of
Thermodynamic Properties
While specific experimental reports for N-Methylbutylamine are not detailed in the public

domain, the following are established and widely accepted methodologies for determining the

key thermodynamic properties of aliphatic amines.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbutylamine
https://www.chembk.com/en/chem/N-Methylbutylamine
https://scent.vn/en/pages/compound/n-methylbutylamine-8068
https://scent.vn/en/pages/compound/n-methylbutylamine-8068
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=n-methyl-1-butanamine
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=n-methyl-1-butanamine
https://www.chembk.com/en/chem/N-Methylbutylamine
https://www.researchgate.net/publication/228849531_Vapour_pressure_and_enthalpy_of_vaporization_of_aliphatic_poly-amines
https://www.semanticscholar.org/paper/Vapour-pressure-and-enthalpy-of-vaporization-of-Efimova-Emel%E2%80%99yanenko/1dd7277079b853b817bcf6a3638cf952df065d3f
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbutylamine
https://www.chembk.com/en/chem/N-Methylbutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbutylamine
https://www.benchchem.com/product/b094570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small sample is heated, and the

temperature at which a continuous stream of bubbles ceases and the liquid is drawn into a

capillary tube is recorded as the boiling point[10][11].

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of the N-Methylbutylamine sample is placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube filled with heating oil, ensuring the sample is

below the oil level.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://profiles.umsl.edu/en/publications/the-vaporization-enthalpy-and-vapor-pressure-of-d-amphetamine-and/
https://www.benchchem.com/product/b094570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops, and the liquid is drawn into

the capillary tube[11].

Determination of Vapor Pressure and Enthalpy of
Vaporization (Transpiration Method)
The transpiration method is a reliable technique for measuring the vapor pressure of liquids

and solids, from which the enthalpy of vaporization can be derived.

Principle: A stream of an inert gas is passed through or over the sample at a constant

temperature and pressure. The gas becomes saturated with the vapor of the substance. By

measuring the mass loss of the sample and the volume of the inert gas, the partial pressure of

the substance can be calculated using the ideal gas law. The enthalpy of vaporization is then

determined from the temperature dependence of the vapor pressure using the Clausius-

Clapeyron equation[4].

Apparatus:

Thermostatically controlled chamber (e.g., a water bath or oven)

Saturation chamber containing the N-Methylbutylamine sample

Inert gas supply with a flow controller (e.g., nitrogen)

Condenser or cold trap to collect the vapor

Flow meter to measure the volume of the inert gas

Analytical balance

Procedure:

The saturation chamber containing a known mass of N-Methylbutylamine is placed in the

thermostatically controlled chamber and allowed to reach thermal equilibrium.

A controlled flow of the inert gas is passed through the saturation chamber.
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The gas, now saturated with N-Methylbutylamine vapor, passes through a condenser or

cold trap where the vapor is collected.

The total volume of the inert gas that has passed through the chamber is measured.

The mass of the condensed N-Methylbutylamine is determined by weighing the cold trap

before and after the experiment, or by the mass loss of the saturation chamber.

The vapor pressure (P) at that temperature (T) is calculated.

The experiment is repeated at several different temperatures.

The enthalpy of vaporization (ΔH_vap) is calculated from the slope of the plot of ln(P) versus

1/T, which is equal to -ΔH_vap/R, where R is the ideal gas constant.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for determining the enthalpy of vaporization of N-
Methylbutylamine using the transpiration method.
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Workflow for Enthalpy of Vaporization Determination (Transpiration Method)

Sample Preparation

Transpiration Experiment

Data Analysis

Weigh N-Methylbutylamine sample

Place sample in saturation chamber

Set constant temperature

Pass inert gas at a known flow rate

Saturate gas with sample vapor

Condense and collect vapor

Measure volume of inert gas

Measure mass of condensed vapor

Calculate vapor pressure (P)

Repeat experiment at different temperatures

Plot ln(P) vs 1/T

Determine slope of the plot

Calculate Enthalpy of Vaporization (ΔH_vap)

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of vaporization.
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Conclusion
This technical guide provides a consolidated source of information on the thermodynamic

properties of N-Methylbutylamine. The presented data and experimental methodologies are

essential for professionals involved in chemical synthesis, process design, and safety

assessments. The lack of publicly available, detailed experimental protocols for this specific

compound highlights an area for potential future research to further refine our understanding of

its behavior under various conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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